Cas no 70120-14-8 (2-Bromo-5-(1,1-dimethylheptyl)phenol)

• Product Name: 2-Bromo-5-(1,1-dimethylheptyl)phenol
• CAS No: 70120-14-8
• MF: C₁₅H₂₃BrO
• MW: 299.246524095535
• CID: 547683
• PubChem ID: 12788187
• Update Time: 2025-04-19

2-Bromo-5-(1,1-dimethylheptyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-5-(1,1-dimethylheptyl)-
• 2-Bromo-5-(1,1-dimethylheptyl)phenol
• 2-bromo-5-(2-methyloctan-2-yl)phenol
• 2-(4-bromo-3-hydroxyphenyl)-2-methyloctane
• 2-Brom-5-(1,1-dimethylheptyl)-phenol
• 3-(1,1-dimethylheptyl)-6-bromophenol
• Phenol,2-bromo-5-(1,1-dimethylheptyl)
• HUDFTWYCPXXWIH-UHFFFAOYSA-N
• AKOS030240539
• starbld0030797
• 2-(4-bromo-3-hydroxyphenyl)-2-methyl-octane
• SCHEMBL4888798
• DTXSID70509873
• 70120-14-8

• Inchi： 1S/C15H23BrO/c1-4-5-6-7-10-15(2,3)12-8-9-13(16)14(17)11-12/h8-9,11,17H,4-7,10H2,1-3H3
• InChI Key： HUDFTWYCPXXWIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1O)C(C)(C)CCCCCC

Computed Properties

• Exact Mass: 298.09300
• Monoisotopic Mass: 298.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 5.40270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes